Cas no 1351597-80-2 (2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid))

• Product Name: 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid)
• CAS No: 1351597-80-2
• MF: C₂₃H₂₇N₅O₁₀
• MW: 533.48798584938
• CID: 6329492
• PubChem ID: 71780677
• Update Time: 2025-06-14

2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid)
• 2-{4-[(1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-[(furan-2-yl)methyl]acetamide; bis(oxalic acid)
• F5621-0021
• 2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-(furan-2-ylmethyl)acetamide;oxalic acid
• 1351597-80-2
• VU0649140-1
• 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(furan-2-ylmethyl)acetamide dioxalate
• AKOS026685713

• Inchi： 1S/C19H23N5O2.2C2H2O4/c25-19(20-12-15-4-3-11-26-15)14-24-9-7-23(8-10-24)13-18-21-16-5-1-2-6-17(16)22-18;2*3-1(4)2(5)6/h1-6,11H,7-10,12-14H2,(H,20,25)(H,21,22);2*(H,3,4)(H,5,6)
• InChI Key： WXKBDQOTDWKNKW-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC2=NC3C=CC=CC=3N2)CC1)NCC1=CC=CO1.OC(C(=O)O)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 533.17579208g/mol
• Monoisotopic Mass: 533.17579208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 540
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 227Ų

Additional information on 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid)

Comprehensive Overview of 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid) (CAS No. 1351597-80-2)

The compound 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid), identified by its CAS No. 1351597-80-2, represents a sophisticated molecular entity with significant potential in pharmaceutical and biochemical research. This structurally intricate molecule combines a benzodiazole core with a piperazine linker and a furan-2-yl acetamide moiety, further stabilized by bis(oxalic acid). Such a configuration suggests versatile interactions with biological targets, making it a subject of growing interest in drug discovery and development.

In recent years, researchers have increasingly focused on heterocyclic compounds like benzodiazoles and furans due to their broad-spectrum bioactivity. The incorporation of a piperazine ring in CAS No. 1351597-80-2 enhances its pharmacokinetic properties, potentially improving solubility and membrane permeability. These attributes align with current trends in small-molecule drug design, where optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles is critical. Users searching for "piperazine derivatives in drug development" or "benzodiazole-based therapeutics" will find this compound highly relevant to their inquiries.

The bis(oxalic acid) component of this compound introduces an additional layer of functionality. Oxalic acid derivatives are known for their role in modulating molecular stability and crystallinity, which are essential for formulation science. This aspect is particularly valuable for researchers investigating "salt forms of active pharmaceutical ingredients (APIs)" or "improving drug solubility." The dual oxalic acid groups may also facilitate interactions with metal ions, opening avenues for applications in chelation therapy or catalytic processes.

From a synthetic chemistry perspective, the assembly of 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid) involves multi-step organic synthesis strategies. Key steps likely include N-alkylation of the piperazine ring, amide coupling reactions, and final salt formation with oxalic acid. Such methodologies are frequently discussed in forums addressing "challenges in heterocyclic synthesis" or "green chemistry approaches." The compound's structural complexity makes it an excellent case study for advanced medicinal chemistry courses.

Emerging applications of CAS No. 1351597-80-2 may extend beyond traditional pharmaceuticals. With the rise of computational drug discovery, this molecule's unique scaffold could serve as a template for virtual screening campaigns targeting G-protein-coupled receptors (GPCRs) or kinase inhibitors. Searches related to "AI in molecular design" or "structure-activity relationship (SAR) modeling" often highlight the need for diverse chemical libraries, where this compound could play a strategic role.

Quality control and analytical characterization of 1351597-80-2 require advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure batch-to-batch consistency, a topic frequently queried as "analytical validation of complex APIs." The compound's oxalic acid counterions may also influence its polymorphic behavior, a critical consideration for patent strategies and regulatory submissions in the pharmaceutical industry.

Environmental and safety assessments of 2-{4-(1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(furan-2-yl)methylacetamide; bis(oxalic acid) should follow standard OECD guidelines. While not classified as hazardous, proper handling protocols are essential, as with all fine chemicals. This aligns with laboratory professionals searching for "best practices in chemical storage" or "occupational exposure limits for research compounds." The compound's biodegradability profile and ecotoxicological data would be valuable additions to the scientific literature.

In conclusion, CAS No. 1351597-80-2 exemplifies the innovation driving modern medicinal chemistry. Its hybrid architecture bridges multiple pharmacophoric elements, offering rich opportunities for targeted therapy development. As the scientific community continues to explore "multi-target drug design" and "fragment-based drug discovery," compounds like this will remain at the forefront of translational research. Future studies may reveal specific biological activities that could address unmet medical needs across various therapeutic areas.